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Compound of Interest

Compound Name: GLAUCONITE

Cat. No.: B1166050

Assessing the reliability of glauconite for dating ancient sedimentary sequences requires a
nuanced understanding of its formation, potential for alteration, and the analytical methods

employed. This guide provides a comprehensive comparison of glauconite with alternative
chronometers, supported by experimental data and detailed protocols, to aid researchers in
making informed decisions for deep-time stratigraphic studies.

Glauconite, an iron- and potassium-rich clay mineral, has long been utilized for direct dating of
sedimentary rocks due to its authigenic origin, forming in situ at or near the sediment-water
interface.[1][2] However, its reliability as a chronometer is a subject of ongoing research and
debate, with numerous factors influencing the accuracy of derived ages.[3][4][5] This guide
delves into the complexities of glauconite geochronology, offering a critical assessment of its
performance against other established methods.

Comparative Analysis of Geochronometers

The selection of an appropriate geochronometer is contingent upon the specific geological
context, the age of the strata, and the desired precision. Below is a comparative table
summarizing the key characteristics of glauconite dating (K-Ar, Ar-Ar, and Rb-Sr methods)
alongside a prominent high-temperature alternative, Zircon U-Pb dating.
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Feature

Glauconite (K-Ar, Ar-Ar,
Rb-Sr)

Zircon (U-Pb)

Applicable Age Range

Phanerozoic to late

Proterozoic

Precambrian to Phanerozoic

Material Dated

Authigenic glauconite pellets in

sedimentary rocks

Detrital or authigenic zircon
crystals in igneous,
metamorphic, and sedimentary

rocks

Typical Precision

1-5%

<1%

Accuracy

Can be high, but susceptible to
geological resetting and
contamination.[3][4] Ages are
often 10-20% younger than
mica ages from associated

igneous rocks.[5]

High, considered the "gold

standard" for geochronology.

Closure Temperature

Low (~60-90°C for K-Ca
system), vulnerable to thermal
resetting during burial
diagenesis.[6][7][8]

High (~=900°C), highly resistant

to thermal resetting.

Susceptibility to Alteration

High. Susceptible to diagenetic
alteration, oxidation, and
incorporation of detrital
contaminants (e.qg., illite, mica),
which can lead to erroneously
old or young ages.[1][3][4][9]

Low. Zircon is a highly robust
mineral, resistant to physical

and chemical weathering.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubs.geoscienceworld.org/minersoc/claymin/article/40/2/167/56486/How-reliable-is-the-K-Ar-glauconite-chronometer-A
https://www.researchgate.net/publication/249853221_How_reliable_is_the_KAr_glauconite_chronometer_A_case_study_of_Eocene_sediments_from_the_Isle_of_Wight
https://pubs.geoscienceworld.org/aapgbull/article/44/11/1793/34698/Reliability-of-Glauconite-for-Age-Measurement-by-K
https://scispace.com/pdf/k-ca-ages-of-authigenic-sediments-examples-from-paleozoic-27gc8nqqn3.pdf
https://www.researchgate.net/publication/225857872_K-Ca_ages_of_authigenic_sediments_Examples_from_Paleozoic_glauconite_and_applications_to_low-temperature_thermochronometry
https://acswebcontent.acs.org/prfar/2010/nugget/10688/10688.ppt
https://www.mdpi.com/2075-163X/12/7/818
https://pubs.geoscienceworld.org/minersoc/claymin/article/40/2/167/56486/How-reliable-is-the-K-Ar-glauconite-chronometer-A
https://www.researchgate.net/publication/249853221_How_reliable_is_the_KAr_glauconite_chronometer_A_case_study_of_Eocene_sediments_from_the_Isle_of_Wight
https://www.researchgate.net/publication/361563288_Revisiting_Glauconite_Geochronology_Lessons_Learned_from_In_Situ_Radiometric_Dating_of_a_Glauconite-Rich_Cretaceous_Shelfal_Sequence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Slow and variable formation

rates can lead to ages younger o
- Primarily dates the
than the depositional age.[1] o
) ) crystallization age of the
Requires careful screening for ] o ]
o ) ) zircon, which in sedimentary
Key Limitations purity and degree of evolution

(K20 content).[1][3] The
40Ar/39Ar method can be

complicated by nuclear

rocks represents the age of the
source rock, not the

depositional age.

reactions in the reactor.[10]

Experimental Protocols for Glauconite Dating

The reliability of a glauconite age is intrinsically linked to the rigor of the experimental protocol.
A multi-faceted approach combining meticulous sample selection, characterization, and
advanced analytical techniques is crucial.

Sample Selection and Preparation:

« Initial Screening: Only glauconite grains that are dark green, well-rounded, and free of
visible alteration should be selected. Grains larger than 100 ym are often preferred to
minimize the effects of oxidative alteration.[11]

» Magnetic Separation: High-gradient magnetic separation is employed to concentrate the
paramagnetic glauconite pellets and remove non-magnetic contaminants like quartz and
feldspar.[3] However, this may not effectively remove all detrital mica.[3][4]

» Petrographic and Mineralogical Analysis: Thin section petrography, X-ray diffraction (XRD),
and electron microprobe (EMP) analysis are essential to assess the mineralogical purity,
maturity (K20 content > 8 wt.%), and identify any intergrown mineral phases or detrital
contaminants.[1][9]

Radiometric Dating Techniques:

o K-Ar and Ar-Ar Dating: These methods are based on the radioactive decay of 4°K to 4°Ar.[12]
[13]
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o Conventional K-Ar: Involves separate measurements of potassium and argon on different
sample aliquots.[12]

o 4OAr/3%Ar Dating: A refinement where the sample is irradiated to convert 3°K to 3°Ar,
allowing for the simultaneous measurement of parent and daughter isotopes from the
same sample aliquot, which can improve precision and help identify argon loss or excess
argon.[14] However, nuclear reactions during irradiation can complicate the interpretation
of glauconite ages.[10]

e Rb-Sr Dating: This method relies on the decay of 8’Rb to &’Sr. In situ Rb-Sr dating using
Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS/MS) allows for
high-resolution analysis of individual glauconite grains, helping to identify and exclude areas
of alteration or contamination.[1][11]

Visualizing Methodologies and Influencing Factors

To better illustrate the workflows and complexities involved in assessing glauconite's reliability,
the following diagrams are provided.
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Caption: Workflow for assessing glauconite reliability as a chronometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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